molecular formula C14H14N4O2 B2698208 (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one CAS No. 338414-16-7

(2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one

Cat. No. B2698208
CAS RN: 338414-16-7
M. Wt: 270.292
InChI Key: AKDFNRBKIOVVTO-URWADJDRSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one is a useful research compound. Its molecular formula is C14H14N4O2 and its molecular weight is 270.292. The purity is usually 95%.
BenchChem offers high-quality (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Derivatives

Research has delved into the synthesis of novel pyridine, naphthyridine derivatives, and various heterocyclic compounds leveraging the reactive characteristics of furan and hydrazine derivatives. For instance, Abdelrazek et al. (2010) explored the dimerization of furan derivatives leading to the creation of pyrazolo and pyrimido naphthyridine derivatives, showcasing the compounds' versatility for further pharmacological exploration (Abdelrazek, Kassab, Metwally, & Sobhy, 2010). Similarly, Epishina et al. (2022) described the synthesis of furoxans with hydrazone functionality, highlighting their potential as drug candidates for neglected diseases (Epishina, Kulikov, & Fershtat, 2022).

Biological Activity and Pharmacological Potential

Several studies have synthesized and tested the biological and pharmacological activities of compounds with furan and hydrazinylidene functionalities. Siutkina et al. (2019) reported on the synthesis of new compounds tested for antinociceptive and antimicrobial activities, providing a foundation for the development of new therapeutic agents (Siutkina, Igidov, Dmitriev, Makhmudov, & Novikova, 2019). This research underscores the potential of these compounds in developing new drugs with specific biological activities.

Heterocyclic Compound Synthesis

The ability to form various heterocyclic compounds through reactions involving furan derivatives has been a significant focus. Soliman et al. (2022) discussed the conversion of furan derivatives into pyridazinones, pyrrolones, and pyrazolones, demonstrating the compounds' versatility in synthesizing diverse heterocyclic structures (Soliman, El-Ganainy, Hassanien, & Mahmoud, 2022). This research highlights the adaptability of furan-based compounds in organic synthesis, offering pathways to novel chemical entities with potential applications in various scientific and industrial domains.

properties

IUPAC Name

(2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[(3-methylphenyl)hydrazinylidene]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O2/c1-10-4-2-5-11(8-10)17-18-12(9-16-15)14(19)13-6-3-7-20-13/h2-9,17H,15H2,1H3/b16-9+,18-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AKDFNRBKIOVVTO-URWADJDRSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NN=C(C=NN)C(=O)C2=CC=CO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=CC=C1)N/N=C(\C=N\N)/C(=O)C2=CC=CO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2E,3E)-1-(furan-2-yl)-3-hydrazinylidene-2-[2-(3-methylphenyl)hydrazin-1-ylidene]propan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.